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Compound of Interest

Compound Name: (R)-BAY-598

Cat. No.: B605943

For Researchers, Scientists, and Drug Development Professionals

Note on Target Specificity: Initial inquiries regarding (R)-BAY-598 as a negative control for
Factor Xla (FXIa) inhibition appear to be based on a misunderstanding of the compound's
target. (R)-BAY-598 is the significantly less active enantiomer of (S)-BAY-598, a potent and
selective inhibitor of the protein lysine methyltransferase SMYD?2. It is therefore an appropriate
negative control for experiments targeting SMYD2, not FXla.

This document provides protocols and data for the use of (R)-BAY-598 as a negative control in
SMYD2 inhibition studies. For research involving FXla inhibition, the relevant compound from
Bayer is Asundexian (BAY 2433334). A brief on the principles of using inactive enantiomers in
the context of FXla inhibition is also provided for clarity.

Part 1: (R)-BAY-598 as a Negative Control for SMYD2
Inhibition

The use of a stereoisomer with significantly lower biological activity is a crucial component of
rigorous pharmacological studies. The inactive or less active enantiomer, in this case (R)-BAY-
598, helps to distinguish the on-target effects of the active compound, (S)-BAY-598, from any
potential off-target or non-specific effects. By demonstrating that the biological phenomenon is
observed with the active (S)-enantiomer but not with the inactive (R)-enantiomer, researchers

can more confidently attribute the observed effects to the specific inhibition of the intended
target.
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Data Presentation: Potency of BAY-598 Enantiomers
Against SMYD2

The following table summarizes the inhibitory potency of the (S) and (R) enantiomers of BAY-
598 against the SMYD2 methyltransferase. The significant difference in potency underscores
the utility of (R)-BAY-598 as a negative control.

Fold
Compound Target Assay Type IC50 Difference ((R)
vs (S))
. . 27 nM[1]2][3][4]
(S)-BAY-598 SMYD2 Biochemical
[51[6]
_ _ 1.7 uM (1700
(R)-BAY-598 SMYD2 Biochemical ~63X
nM)[7][8]
(S)-BAY-598 SMYD2 Cellular 58 nM[1][3][4][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

